Cas no 2221-00-3 (4-(1H-Imidazol-1-yl)aniline)

• Product Name: 4-(1H-Imidazol-1-yl)aniline
• CAS No: 2221-00-3
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD01074865
• CID: 42640
• PubChem ID: 320165
• Update Time: 2025-04-18

4-(1H-Imidazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Imidazol-1-yl-phenylamine
• ART-CHEM-BB B021935
• 1-(4'-AMINOPHEN-1-YL)IMIDAZOLE
• 1-(4-AMINOPHENYL)-1H-IMIDAZOLE
• 4-(IMIDAZOL-1-YL)-ANILINE
• 4-(1H-IMIDAZOL-1-YL)ANILINE
• AKOS B021935
• 1-(4-Aminophenyl)imidazole
• 4-(IMIDAZOL-1-YL)ANILINE
• 4-imidazol-1-ylaniline
• 4-imidazolylphenylamine
• 4-(1-imidazolyl)aniline
• benzenamine, 4-(1H-imidazol-1-yl)-
• 4-(1H-imidazol-1-yl)benzenamine
• 4-(Imidazol-1-yl)phenylamine
• LVOASPZGXNAHJI-UHFFFAOYSA-N
• NSC266462
• PubChem7226
• Maybridge3_005125
• n-(4-aminophenyl)imidazole
• MLS000047663
• 4-imidazo
• A816017
• MFCD01074865
• CHEMBL1457337
• NSC 266462
• SMR000033673
• 2221-00-3
• BDBM626128
• CS-W016178
• HMS2287K07
• InChI=1/C9H9N3/c10-8-1-3-9(4-2-8)12-6-5-11-7-12/h1-7H,10H
• NS00123324
• 4-(1H-imidazol-1-yl)-benzenamine
• PS-4321
• J-800091
• CCG-52040
• 4-imidazol-1-ylaniline;4-(1H-Imidazol-1-yl)aniline
• EN300-28522
• AKOS000128441
• SCHEMBL159406
• F0001-0785
• [4-(1H-imidazol-1-yl)phenyl]amine
• Z235348111
• 4-(1H-Imidazol-1-yl)-aniline
• STR05704
• AM20060858
• W-201923
• IDI1_016512
• 4-(1H-imidazol-1-yl)phenylamine
• 4-imidazol-1-yl-phenyl amine
• FT-0616788
• NSC-266462
• J-640088
• SR-01000607308-2
• HMS1445I21
• DTXSID00313142
• SY028820
• 4-(1H-Imidazol-1-yl)aniline, 98%
• STK123174
• DB-001616
• ALBB-025316
• 4-(1H-Imidazole-1-yl)aniline
• 606-953-4
• DTXCID00264266
• I67150
• 4-(1H-Imidazol-1-yl)aniline

• MDL： MFCD01074865
• Inchi： 1S/C9H9N3/c10-8-1-3-9(4-2-8)12-6-5-11-7-12/h1-7H,10H2
• InChI Key： LVOASPZGXNAHJI-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 143-147 °C (lit.)
• Boiling Point: 355.4°C at 760 mmHg
• PSA: 43.84000
• LogP: 2.03570
• Solubility: Not determined

4-(1H-Imidazol-1-yl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles